Cas no 1035096-72-0 (2,2-dimethyl-1-(5-nitro-1H-indazol-1-yl)propan-1-one(WXG02553))

• Product Name: 2,2-dimethyl-1-(5-nitro-1H-indazol-1-yl)propan-1-one(WXG02553)
• CAS No: 1035096-72-0
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 5063000
• Update Time: 2025-05-24

2,2-dimethyl-1-(5-nitro-1H-indazol-1-yl)propan-1-one(WXG02553) Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(5-nitro-1H-indazol-1-yl)propan-1-one(WXG02553)
• 2,2-dimethyl-1-(5-nitro-1H-indazol-1-yl)propan-1-one

• Inchi： 1S/C12H13N3O3/c1-12(2,3)11(16)14-10-5-4-9(15(17)18)6-8(10)7-13-14/h4-7H,1-3H3
• InChI Key： QPTCSNDPDWGXLB-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=C([N+]([O-])=O)C=C2)C=N1)(=O)C(C)(C)C

Additional information on 2,2-dimethyl-1-(5-nitro-1H-indazol-1-yl)propan-1-one(WXG02553)

Introduction to 2,2-dimethyl-1-(5-nitro-1H-indazol-1-yl)propan-1-one (WXG02553) and CAS No. 1035096-72-0

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule potentially offering unique properties that can be leveraged for therapeutic applications. One such compound, 2,2-dimethyl-1-(5-nitro-1H-indazol-1-yl)propan-1-one (CAS No. 1035096-72-0), has garnered significant attention due to its structural features and potential biological activities. This compound, also referred to as WXG02553, belongs to a class of molecules that have been extensively studied for their pharmacological properties.

The structural framework of 2,2-dimethyl-1-(5-nitro-1H-indazol-1-yl)propan-1-one consists of a propanone backbone substituted with a nitro-substituted indazole moiety. This particular arrangement of functional groups suggests potential interactions with various biological targets, making it a promising candidate for further investigation. The presence of the nitro group in the indazole ring is particularly noteworthy, as it can influence the electronic properties of the molecule and its reactivity in biological systems.

In recent years, there has been a growing interest in indazole derivatives due to their diverse biological activities. These compounds have been explored for their potential roles in treating various diseases, including cancer, inflammation, and infectious disorders. The nitro group in WXG02553 adds an additional layer of complexity, as it can participate in hydrogen bonding interactions and influence the molecule's solubility and stability. These characteristics make it an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

The synthesis of 2,2-dimethyl-1-(5-nitro-1H-indazol-1-yl)propan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the indazole scaffold, followed by nitration and subsequent functional group modifications to introduce the propanone moiety. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, may be employed to enhance the efficiency of the synthesis.

The pharmacological evaluation of WXG02553 has revealed several interesting properties that warrant further exploration. Initial in vitro studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. These findings align with the broader efforts in drug discovery to identify small molecules that can effectively target complex diseases.

The role of computational chemistry in the study of CAS No. 1035096-72-0 cannot be overstated. Molecular modeling techniques have been utilized to predict the binding affinity of this compound to various biological targets, providing valuable insights into its mechanism of action. These simulations have helped researchers identify key interactions between WXG02553 and its potential targets, guiding the design of more effective derivatives.

In conclusion, 2,2-dimethyl-1-(5-nitro-1H-indazol-1-yl)propan-1-one represents a fascinating chemical entity with significant therapeutic potential. Its unique structural features and promising biological activities make it a valuable asset in the ongoing quest for novel pharmaceuticals. As research continues to uncover new applications for this compound and related derivatives, its importance in medicinal chemistry is likely to grow even further.